- Photocatalyzed Transition-Metal-Free Oxidative Cross-Coupling Reactions of Tetraorganoborates, Chemistry - A European Journal, 2021, 27(13), 4322-4326
Cas no 912350-00-6 (Potassium 4-iodophenyltrifluoroborate)
912350-00-6 structure
Product Name:Potassium 4-iodophenyltrifluoroborate
CAS No:912350-00-6
MF:C6H4BF3I
MW:270.806644439697
MDL:MFCD09800738
CID:93204
PubChem ID:23688160
Update Time:2024-10-26
Potassium 4-iodophenyltrifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Potassium 4-iodophenyltrifluoroborate
- potassium,trifluoro-(4-iodophenyl)boranuide
- Borate(1-), trifluoro(4-iodophenyl)-, potassium, (T-4)- (9CI)
- potassium trifluoro(4-iodophenyl)boranuide
- CS-0189289
- Potassium 4-iodophenyltrifluoroborate, >=96%
- Potassium 4-iodophenyl trifluoroborate
- AS-2315
- Potassium trifluoro(4-iodophenyl)borate(1-)
- Potassium4-iodophenyltrifluoroborate
- 912350-00-6
- potassium;trifluoro-(4-iodophenyl)boranuide
- MFCD09800738
- E85477
- AKOS016339814
- DB-231690
- DTXSID30635627
-
- MDL： MFCD09800738
- Inchi： 1S/C6H4BF3I/c8-7(9,10)5-1-3-6(11)4-2-5/h1-4H/q-1
- InChI Key： IQLRWNHKSKNCBF-UHFFFAOYSA-N
- SMILES： F[B-](C1C=CC(I)=CC=1)(F)F
Computed Properties
- Exact Mass: 309.90400
- Monoisotopic Mass: 309.90399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Melting Point: 297-299°C
- PSA: 0.00000
- LogP: 2.34560
- Sensitiveness: Light Sensitive
Potassium 4-iodophenyltrifluoroborate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36/37/38
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
Potassium 4-iodophenyltrifluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218649-25g |
Potassium trifluoro(4-iodophenyl)borate |
912350-00-6 | 95% | 25g |
$475 | 2021-06-16 | |
| Ambeed | A177439-250mg |
Potassium 4-iodophenyltrifluoroborate |
912350-00-6 | 98% | 250mg |
$24.0 | 2025-03-16 | |
| Ambeed | A177439-1g |
Potassium 4-iodophenyltrifluoroborate |
912350-00-6 | 98% | 1g |
$45.0 | 2025-03-16 | |
| Ambeed | A177439-5g |
Potassium 4-iodophenyltrifluoroborate |
912350-00-6 | 98% | 5g |
$133.0 | 2025-03-16 | |
| abcr | AB206890-1 g |
Potassium 4-iodophenyltrifluoroborate, 96%; . |
912350-00-6 | 96% | 1 g |
€91.00 | 2023-07-20 | |
| abcr | AB206890-5 g |
Potassium 4-iodophenyltrifluoroborate, 96%; . |
912350-00-6 | 96% | 5 g |
€231.00 | 2023-07-20 | |
| AK Scientific | AMTB080-1g |
Potassium 4-iodophenyltrifluoroborate |
912350-00-6 | 95% | 1g |
$40 | 2025-02-18 | |
| AK Scientific | AMTB080-5g |
Potassium 4-iodophenyltrifluoroborate |
912350-00-6 | 95% | 5g |
$120 | 2025-02-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P886853-5g |
Potassium 4-iodophenyltrifluoroborate |
912350-00-6 | 98% | 5g |
1,879.20 | 2021-05-17 | |
| Chemenu | CM218649-25g |
Potassium trifluoro(4-iodophenyl)borate |
912350-00-6 | 95% | 25g |
$475 | 2024-07-20 |
Potassium 4-iodophenyltrifluoroborate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium fluoride (K(H2F3)) Solvents: Methanol , Water ; 30 min, 0 °C; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 15 min, rt
Reference
- Denitrogenative Pd/Cu-catalyzed Suzuki-type Cross-coupling of Aryltrifluoroborates with Arylhydrazine Hydrochlorides in Water under Room Temperature, Applied Organometallic Chemistry, 2018, 32(3),
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Iodine ; 10 min, -78 °C; -78 °C → rt; 30 min, rt
1.3 Reagents: Potassium bifluoride Solvents: Water ; 10 min, rt
1.2 Reagents: Iodine ; 10 min, -78 °C; -78 °C → rt; 30 min, rt
1.3 Reagents: Potassium bifluoride Solvents: Water ; 10 min, rt
Reference
- Linchpin Synthons: Metalation of Aryl Bromides Bearing a Potassium Trifluoroborate Moiety, Journal of Organic Chemistry, 2006, 71(19), 7491-7493
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 30 min, -78 °C; 1 h, -78 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; rt → 0 °C; overnight, rt
1.2 Reagents: Triisopropyl borate ; -78 °C; 30 min, -78 °C; 1 h, -78 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; rt → 0 °C; overnight, rt
Reference
- Electro-alkynylation: Intramolecular Rearrangement of Trialkynylorganoborates for Chemoselective C(sp2)-C(sp) Bond Formation, Organic Letters, 2021, 23(11), 4179-4184
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; rt → 0 °C; overnight, rt
Reference
- Electro-alkynylation: Intramolecular Rearrangement of Trialkynylorganoborates for Chemoselective C(sp2)-C(sp) Bond Formation, Organic Letters, 2021, 23(11), 4179-4184
Production Method 6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 30 min, 0 °C; overnight, rt
1.2 Reagents: Triisopropyl borate ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 30 min, 0 °C; overnight, rt
Reference
- Photocatalyzed transition-metal-free oxidative cross-coupling reactions of tetraorganoborates, ChemRxiv, 2020, 1, 1-6
Production Method 7
Reaction Conditions
1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran , Hexane ; 20 min, -78 °C; 1 h, -78 °C; 40 min, -78 °C → rt
1.2 Reagents: Potassium bifluoride Solvents: Water ; 30 min, rt
1.2 Reagents: Potassium bifluoride Solvents: Water ; 30 min, rt
Reference
- Preparation of potassium azidoaryltrifluoroborates and their cross-coupling with aryl halides, Organic Letters, 2009, 11(19), 4330-4333
Production Method 8
Reaction Conditions
1.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 1 h, 70 °C
Reference
- A General Method for Interconversion of Boronic Acid Protecting Groups: Trifluoroborates as Common Intermediates, Journal of Organic Chemistry, 2015, 80(11), 5428-5435
Production Method 9
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Potassium fluoride (K(H2F3)) Solvents: Methanol , Water ; 30 min, 0 °C; overnight, rt
1.2 Reagents: Triisopropyl borate ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Potassium fluoride (K(H2F3)) Solvents: Methanol , Water ; 30 min, 0 °C; overnight, rt
Reference
- Photocatalyzed Transition-Metal-Free Oxidative Cross-Coupling Reactions of Tetraorganoborates, Chemistry - A European Journal, 2021, 27(13), 4322-4326
Potassium 4-iodophenyltrifluoroborate Raw materials
- 4-Iodophenylboronic acid
- 1,4-Diidobenzene
- 1-Bromo-4-iodobenzene
- Potassium 4-Bromophenyltrifluoroborate
- Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](4-iodophenyl)-, (T-4)-
Potassium 4-iodophenyltrifluoroborate Preparation Products
Potassium 4-iodophenyltrifluoroborate Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
912350-00-6 (Potassium 4-iodophenyltrifluoroborate) Related Products
- 1189097-36-6(Potassium 3-iodophenyltrifluoroborate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
